3-Methoxy-α-methyl-L-tyrosine 3-Methoxy-α-methyl-L-tyrosine 3-methoxy-alpha-methyl-L-tyrosine is an L-tyrosine derivative in which the tyrosine skeleton is substituted with a methoxy group at C-3 of the phenyl ring and with a methyl group at the alpha carbon. It can also be regarded as a 3-O-methyl,alpha-methyl derivative of L-dopa. It derives from an alpha-methyl-L-dopa.
(2S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid, also known as 3-O-methyl-methyldopa, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid (2S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
Brand Name: Vulcanchem
CAS No.: 6739-31-7
VCID: VC0122875
InChI: InChI=1S/C11H15NO4/c1-11(12,10(14)15)6-7-3-4-8(13)9(5-7)16-2/h3-5,13H,6,12H2,1-2H3,(H,14,15)/t11-/m0/s1
SMILES: CC(CC1=CC(=C(C=C1)O)OC)(C(=O)O)N
Molecular Formula: C11H15NO4
Molecular Weight: 225.24 g/mol

3-Methoxy-α-methyl-L-tyrosine

CAS No.: 6739-31-7

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VCID: VC0122875

Molecular Formula: C11H15NO4

Molecular Weight: 225.24 g/mol

3-Methoxy-α-methyl-L-tyrosine - 6739-31-7

CAS No. 6739-31-7
Product Name 3-Methoxy-α-methyl-L-tyrosine
Molecular Formula C11H15NO4
Molecular Weight 225.24 g/mol
IUPAC Name (2S)-2-amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid
Standard InChI InChI=1S/C11H15NO4/c1-11(12,10(14)15)6-7-3-4-8(13)9(5-7)16-2/h3-5,13H,6,12H2,1-2H3,(H,14,15)/t11-/m0/s1
Standard InChIKey BQHWFYPBSKGBMV-NSHDSACASA-N
Isomeric SMILES C[C@](CC1=CC(=C(C=C1)O)OC)(C(=O)O)N
SMILES CC(CC1=CC(=C(C=C1)O)OC)(C(=O)O)N
Canonical SMILES CC(CC1=CC(=C(C=C1)O)OC)(C(=O)O)N
Description 3-methoxy-alpha-methyl-L-tyrosine is an L-tyrosine derivative in which the tyrosine skeleton is substituted with a methoxy group at C-3 of the phenyl ring and with a methyl group at the alpha carbon. It can also be regarded as a 3-O-methyl,alpha-methyl derivative of L-dopa. It derives from an alpha-methyl-L-dopa.
(2S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid, also known as 3-O-methyl-methyldopa, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid (2S)-2-Amino-3-(4-hydroxy-3-methoxyphenyl)-2-methylpropanoic acid is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
Synonyms L-4-Hydroxy-3-methoxy-α-methylphenylalanine;
PubChem Compound 94331
Last Modified Nov 11 2021
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